molecular formula C9H10INO3S B14817206 4-Cyclopropoxy-3-iodobenzenesulfonamide

4-Cyclopropoxy-3-iodobenzenesulfonamide

Cat. No.: B14817206
M. Wt: 339.15 g/mol
InChI Key: QYQCILSONGTABE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Cyclopropoxy-3-iodobenzenesulfonamide is a benzenesulfonamide derivative characterized by a cyclopropoxy group at the para position and an iodine substituent at the meta position relative to the sulfonamide functional group. Sulfonamides are widely studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and enzyme inhibitory activities. The unique substitution pattern of this compound—specifically the electron-withdrawing iodine and the strained cyclopropoxy ring—may influence its electronic properties, solubility, and biological interactions.

Properties

Molecular Formula

C9H10INO3S

Molecular Weight

339.15 g/mol

IUPAC Name

4-cyclopropyloxy-3-iodobenzenesulfonamide

InChI

InChI=1S/C9H10INO3S/c10-8-5-7(15(11,12)13)3-4-9(8)14-6-1-2-6/h3-6H,1-2H2,(H2,11,12,13)

InChI Key

QYQCILSONGTABE-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C=C(C=C2)S(=O)(=O)N)I

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Cyclopropoxy-3-iodobenzenesulfonamide typically involves the reaction of 4-cyclopropoxybenzenesulfonyl chloride with iodine in the presence of a suitable base. The reaction conditions often include the use of solvents such as dichloromethane or acetonitrile, and the reaction is carried out at room temperature .

Industrial Production Methods

While specific industrial production methods for 4-Cyclopropoxy-3-iodobenzenesulfonamide are not widely documented, the general approach involves scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to ensure high yield and purity, as well as implementing safety measures to handle the reagents and by-products .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Despite the absence of direct references to 4-cyclopropoxy-3-iodobenzenesulfonamide in the provided evidence, comparisons can be inferred based on structural analogs and related compound classes:

Substituent Effects in Sulfonamide Derivatives

  • Iodine vs. Other Halogens: Iodine’s large atomic radius and polarizability may enhance intermolecular interactions (e.g., halogen bonding) compared to smaller halogens like chlorine or bromine. For example, 4-chloro-3-nitrobenzenesulfonamide derivatives are known for their antimicrobial activity, but iodine’s impact on similar properties remains unexplored in the provided data .
  • Cyclopropoxy vs. Alkoxy Groups: The cyclopropoxy group introduces steric strain and unique electronic effects. In contrast, compounds like 4-methoxybenzenesulfonamide exhibit improved metabolic stability due to reduced steric hindrance.

Functional Group Comparisons

  • Sulfonamide vs. Carboxamide : lists carboxamide derivatives (e.g., imidazole-4-carboxamides), which typically exhibit different solubility and hydrogen-bonding profiles compared to sulfonamides. Sulfonamides generally have higher acidity (pKa ~10) due to the sulfonyl group, affecting bioavailability .
  • Chromone Derivatives : discusses chromone-based compounds with sulfur-containing groups (e.g., 5-[(4-oxo-4H-chromen-3-yl)methylidene]-4,6-dithioxo-1,3,2-diazaphosphinane). These differ fundamentally from benzenesulfonamides but highlight the role of sulfur in modulating redox and binding properties .

Pharmacological Context

  • Anticancer Agents: and list compounds like dacarbazine (a triazene) and procarbazine (a hydrazine derivative), which are structurally unrelated but share applications in oncology.

Data Table: Hypothetical Comparison Based on Structural Analogues

Compound Name Key Substituents Functional Groups Potential Applications Evidence Reference
4-Cyclopropoxy-3-iodobenzenesulfonamide Cyclopropoxy (C4), Iodo (C3) Sulfonamide Enzyme inhibition (hypothetical) N/A
4-Methoxybenzenesulfonamide Methoxy (C4) Sulfonamide Antimicrobial, Diuretics
5-(3,3-Dimethyltriazeno)imidazole-4-carboxamide Triazeno, Methyl Carboxamide Anticancer (e.g., Dacarbazine)
5-[(4-Oxo-4H-chromen-3-yl)methylidene]-4,6-dithioxo-1,3,2-diazaphosphinane Chromone, Dithioxo Diazaphosphinane Antioxidant, Enzyme modulation

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.